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Compound of Interest

Compound Name:
2-(4-Bromophenyl)ethylamine

hydrochloride

Cat. No.: B1342784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 2-(4-
Bromophenyl)ethylamine hydrochloride, a compound of interest in various research and

development applications.

Chemical Identity and Formula
2-(4-Bromophenyl)ethylamine hydrochloride is the hydrochloride salt of 2-(4-

bromophenyl)ethanamine. Its chemical structure incorporates a bromophenyl group attached to

an ethylamine chain.

The molecular formula for 2-(4-Bromophenyl)ethylamine hydrochloride is C₈H₁₁BrClN.[1]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the molecular formula and the standard atomic weights of the

constituent elements.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008[2][3][4][5]

Bromine Br 79.904[6][7][8][9]

Chlorine Cl 35.453[10][11]

Nitrogen N 14.007[12][13]

Table 2: Molecular Weight Calculation

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 11 1.008 11.088

Bromine Br 1 79.904 79.904

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Total 236.540

The calculated molecular weight of 2-(4-Bromophenyl)ethylamine hydrochloride is 236.54

g/mol . A reported value for the molecular weight is 236.537 g/mol .[1]

Note on Experimental Protocols and Visualizations
The determination of a compound's molecular weight is a fundamental calculation based on its

chemical formula and the atomic weights of its elements. As such, detailed experimental

protocols for its determination (beyond standard analytical techniques like mass spectrometry)

and complex signaling pathway diagrams are not applicable to this specific topic. The logical

relationship for the calculation is a straightforward summation as outlined in Table 2.
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For researchers interested in the experimental determination of molecular weight, techniques

such as mass spectrometry provide a direct and accurate measurement. The workflow for such

an experiment is generally standardized.

Diagram 1: Conceptual Workflow for Molecular Weight Determination

Sample Preparation Analysis Data Output Result

2-(4-Bromophenyl)ethylamine
hydrochloride Sample Mass SpectrometryIntroduction Mass-to-Charge Ratio (m/z) DataDetection Molecular WeightInterpretation

Click to download full resolution via product page

A simplified workflow for determining molecular weight using mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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